3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile

• IUPAC Name: 3-[(E)-2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanoethenyl]benzonitrile
• InChI: InChI=1S/C19H15BrN2O2/c1-3-24-19-17(20)9-14(10-18(19)23-2)8-16(12-22)15-6-4-5-13(7-15)11-21/h4-10H,3H2,1-2H3/b16-8-
• InChI Key: TXBUGFBYTSQLTO-PXNMLYILSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Br)C=C(C#N)C2=CC=CC(=C2)C#N)OC
• Isomeric SMILES: CCOC1=C(C=C(C=C1Br)/C=C(/C#N)\C2=CC=CC(=C2)C#N)OC
• Molecular Formula: C19H15BrN2O2
• Molecular Weight: 383.2 g/mol

Description

3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile (abbreviated as BDDAB) is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. BDDAB is a small molecule that has been synthesized using a simple and efficient method, and its unique chemical structure makes it a promising candidate for drug development and other scientific studies.

Mechanism of Action

The mechanism of action of 3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile is not fully understood, but studies have suggested that it may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. 3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile may also inhibit the activity of certain enzymes that are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects
3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile has been shown to have a number of biochemical and physiological effects in vitro and in vivo. Studies have shown that 3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile can induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit the growth and migration of cancer cells. 3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile has also been shown to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile is its simple and efficient synthesis method, which makes it easily accessible for scientific research. 3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile also has potent anti-cancer activity, which makes it a promising candidate for drug development. However, one of the limitations of 3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile is its relatively low solubility in water, which may affect its bioavailability and limit its potential applications in vivo.

Future Directions

There are several future directions for research on 3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile. One area of interest is the development of new drugs based on the chemical structure of 3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile for the treatment of cancer and other diseases. Another area of interest is the study of the molecular mechanisms underlying the anti-cancer activity of 3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile, which may lead to the identification of new targets for cancer therapy. Additionally, further research is needed to explore the potential applications of 3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile in other fields of research, such as inflammation and oxidative stress-related diseases.

Synthesis Methods

3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile can be synthesized using a one-pot reaction method that involves the reaction of 3-bromo-4-ethoxy-5-methoxybenzaldehyde with malononitrile in the presence of ammonium acetate and acetic acid. The resulting product is then subjected to a Knoevenagel condensation reaction with 2-cyano-3-(4-dimethylaminophenyl)acrylic acid to yield 3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile.

Scientific Research Applications

3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile has been extensively studied for its potential applications in various fields of research. One of the most promising applications of 3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile is in the development of new drugs for the treatment of cancer. Studies have shown that 3-[2-(3-bromo-4-ethoxy-5-methoxyphenyl)-1-cyanovinyl]benzonitrile has potent anti-cancer activity against various types of cancer cells, including breast cancer, lung cancer, and prostate cancer.